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Introduction

Lipoxin B4 (LXB4) is a specialized pro-resolving mediator (SPM) derived from arachidonic
acid that plays a crucial role in the resolution of inflammation.[1][2] Unlike pro-inflammatory
eicosanoids, LXB4 actively promotes the return to tissue homeostasis by inhibiting leukocyte
trafficking, stimulating the clearance of apoptotic cells, and reducing the production of pro-
inflammatory cytokines. Given its potent anti-inflammatory and pro-resolving properties, the
accurate quantification of LXB4 in biological matrices such as plasma is of significant interest
for understanding its role in various diseases and for the development of novel therapeutics.
This application note provides a detailed protocol for the quantification of Lipoxin B4 in human
plasma using a sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) method.

Signaling Pathway of Lipoxin B4

Lipoxin B4, along with other lipoxins, is biosynthesized via transcellular pathways involving
lipoxygenase (LOX) enzymes, primarily 5-LOX, 12-LOX, and 15-LOX.[3] These mediators then
act to resolve inflammation.[1] While the receptor for Lipoxin A4 (LXA4) is well-characterized,
the specific receptor for LXB4 is yet to be fully identified, though it is known to signal in a
distinct manner from LXA4. The signaling cascade initiated by LXB4 ultimately leads to the
downregulation of pro-inflammatory pathways and the promotion of tissue repair.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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